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Storage Condition Guidelines for pNA Substrates

Although your specific compound is not listed, several closely related succinyl-ala-ala-pro-*-pNA substrates

are mentioned. The storage recommendations for these analogs are highly consistent, as summarized in the

table below.

Compound Name
CAS
Number

Recommended Storage Source

Suc-Ala-Ala-Pro-Leu-

pNA

70968-04-6 20°C [1]

Suc-Ala-Ala-Pro-Phe-

pNA

70967-97-4 -20°C [2]

Suc-Ala-Pro-Ala-pNA 72682-79-2 -20°C [3]

Suc-Ala-Glu-Pro-Phe-
pNA

128802-76-6 Research Use Only (RUO); specific temp. not
stated [4]

Key Recommendations for Handling:
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Storage Temperature: The most common and prudent recommendation for these substrates is

storage at -20°C [2] [3]. Some are stable at 20°C, but freezing is the more conservative approach for
long-term longevity [1].

Handling: These compounds are intended for Research Use Only (RUO) and are not for diagnostic
or therapeutic use [4].

Solubility: For example, Suc-Ala-Ala-Pro-Phe-pNA has a solubility of 25 mg/mL in DMF, yielding a
clear, light yellow solution [2]. It is reasonable to assume your compound may have similar solubility

properties in organic solvents like DMF or DMSO.

Experimental Protocol for Stability Assessment

For critical, long-term projects, empirically verifying the stability of your specific stock is the best practice.

Here is a suggested protocol to establish your own storage conditions.
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Aliquot Stock Solution

Store Aliquots at:
-20°C
 4°C
20°C

-80°C (optional)

Set Testing Timepoints
(e.g., 0, 1, 3, 6, 12 months)

At Each Timepoint:
Thaw Aliquot

Measure Absorbance (405 nm)
Compare to Baseline

Analyze Data:
Calculate % Activity Remaining

Determine Optimal Storage Temp.

Click to download full resolution via product page

Methodology:

Preparation: Dissolve the Suc-Ala-Ala-Pro-Gly-pNA substrate in an appropriate solvent (e.g.,

anhydrous DMSO or DMF) to create a concentrated stock solution.
Aliquoting: Divide the stock solution into small, single-use aliquots in sterile vials. This prevents

repeated freeze-thaw cycles of the main stock.
Storage: Store the aliquots at different temperatures for testing (e.g., -20°C, 4°C, and room

temperature, with -80°C for long-term archival).
Stability Testing: At predetermined time points, thaw an aliquot from each storage condition and use

it in a standard enzyme assay.
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Data Analysis: Measure the initial rate of the reaction (by monitoring the increase in absorbance at

405 nm due to the release of p-nitroaniline) and compare it to the rate observed with a freshly
prepared solution or the baseline (T=0) measurement. The condition that maintains the highest

enzymatic activity over time is optimal for longevity.

Critical Troubleshooting Guide

Problem Potential Cause Solution

Unexpectedly low
enzyme activity

Substrate degradation due to
improper storage or repeated freeze-

thaw cycles.

Use fresh aliquots; verify storage
temperature; confirm preparation date.

Poor solubility in
assay buffer

Precipitation of the substrate upon

dilution from a concentrated stock.

Ensure the stock is fully dissolved in a

pure organic solvent like DMSO first.

High background
absorbance

Partial degradation of the substrate,

leading to pre-release of the
chromophore (p-nitroaniline).

Prepare a new stock solution; check the

absorbance of the substrate solution
before adding the enzyme.

Final Recommendations

Primary Guidance: For the best longevity, store Suc-Ala-Ala-Pro-Gly-pNA at -20°C in small, single-

use aliquots.
Consult Official Data: Always prioritize the storage information found on the Certificate of Analysis

(CoA) provided by the manufacturer of your specific product lot.
Verify Empirically: When working on a long-term project, use the experimental protocol above to

confirm the stability of your substrate under your lab's specific conditions.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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1. - Suc - Ala - Ala -Leu- Pro | CAS#:70968-04-6 | Chemsrc pNA [chemsrc.com]

2. - Suc - Ala - Ala -Phe- Pro | CAS#:70967-97-4 | Chemsrc pNA [chemsrc.com]

3. - Suc - Ala -Ala- Pro - Enzo pNA [enzo.com]

4. - Suc -Glu- Ala -Phe- Pro | CAS 128802-76-6 | SCBT - Santa Cruz... pNA [scbt.com]
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ala-ala-pro-gly-pna-storage-conditions-for-longevity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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